Cas no 298207-70-2 (4-amino-8-thia-4,6-diazatricyclo7.4.0.0,2,7trideca-1(9),2(7),5-trien-3-one)

• Product name: 4-amino-8-thia-4,6-diazatricyclo7.4.0.0,2,7trideca-1(9),2(7),5-trien-3-one
• CAS No: 298207-70-2
• MF: C₁₀H₁₁N₃OS
• MW: 221.279
• CID: 3066741
• PubChem ID: 676754

4-amino-8-thia-4,6-diazatricyclo7.4.0.0,2,7trideca-1(9),2(7),5-trien-3-one Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5,6,7,8-tetrahydro-3H-benzo[4,5]thieno[2,3-d]pyrimidin-4-one
• 4-amino-8-thia-4,6-diazatricyclo7.4.0.0,2,7trideca-1(9),2(7),5-trien-3-one
• 3-amino-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one
• D85505
• 3-amino-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one
• Z56758236
• CS-0219289
• SR-01000360518-1
• EN300-03603
• Oprea1_578298
• AKOS000116220
• 298207-70-2
• STK394285
• SR-01000360518
• Oprea1_236764
• 4-Amino-8-thia-4,6-diazatricyclo[7.4.0.0,2,7]trideca-1(9),2(7),5-trien-3-one

• Inchi： InChI=1S/C10H11N3OS/c11-13-5-12-9-8(10(13)14)6-3-1-2-4-7(6)15-9/h5H,1-4,11H2
• InChI Key： DIGQVXKFHNTSDY-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 221.06228316Da
• Monoisotopic Mass: 221.06228316Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 86.9Ų